Cas no 147394-49-8 (Methanone,(2-fluorophenyl)(2,3,4,5-tetrahydro-1-benzoxepin-7-yl)-)

Methanone,(2-fluorophenyl)(2,3,4,5-tetrahydro-1-benzoxepin-7-yl)- structure
147394-49-8 structure
Product Name:Methanone,(2-fluorophenyl)(2,3,4,5-tetrahydro-1-benzoxepin-7-yl)-
CAS No:147394-49-8
MF:C17H15FO2
MW:270.298208475113
CID:157361
PubChem ID:3073219
Update Time:2025-04-19

Methanone,(2-fluorophenyl)(2,3,4,5-tetrahydro-1-benzoxepin-7-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(2-fluorophenyl)(2,3,4,5-tetrahydro-1-benzoxepin-7-yl)-
    • (2-fluorophenyl)-(2,3,4,5-tetrahydro-1-benzoxepin-7-yl)methanone
    • (2-Fluorophenyl)(2,3,4,5-tetrahydro-1-benzoxepin-7-yl)methanone
    • Methanone, (2-fluorophenyl)(2,3,4,5-tetrahydro-1-benzoxepin-7-yl)-
    • 147394-49-8
    • DTXSID50163694
    • Inchi: 1S/C17H15FO2/c18-15-7-2-1-6-14(15)17(19)13-8-9-16-12(11-13)5-3-4-10-20-16/h1-2,6-9,11H,3-5,10H2
    • InChI Key: IFKAKKJPTCFAJB-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(C1C=CC2=C(C=1)CCCCO2)=O

Computed Properties

  • Exact Mass: 270.10565
  • Monoisotopic Mass: 270.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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